Cas no 32754-06-6 (1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one)

1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one structure
32754-06-6 structure
Product Name:1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
CAS No:32754-06-6
MF:C9H12N2O5S
MW:260.266981124878
CID:917219
PubChem ID:3034627
Update Time:2025-04-19

1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 1-beta-D-arabinofuranosyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
    • 1-[(2R,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
    • 4-Thiouridin
    • Arabino-4-thiouridin
    • AraCMP
    • ara-cytidine 5'-monophosphate
    • Aracytidine 5'-monophosphate
    • Aracytidine 5'-phosphate
    • CAR
    • Cytarabine 5'-monophosphate
    • Cytarabine monophosphate
    • cytarabine monophostate
    • CYTOSINE ARABINOSE-5'-PHOSPHATE
    • Cytosine arabinoside 5'MP
    • Cytosine arabinoside monophosphate
    • CHEMBL390500
    • 1-(beta-d-arabinofuranosyl)-4-thiouracil
    • NSC 283420
    • Arabino-4-thiouridine
    • 2(1H)-Pyrimidinone, 1-beta-D-arabinofuranosyl-3,4-dihydro-4-thioxo-
    • 32754-06-6
    • Inchi: 1S/C9H12N2O5S/c12-3-4-6(13)7(14)8(16-4)11-2-1-5(17)10-9(11)15/h1-2,4,6-8,12-14H,3H2,(H,10,15,17)/t4-,6-,7+,8-/m1/s1
    • InChI Key: ZLOIGESWDJYCTF-CCXZUQQUSA-N
    • SMILES: S=C1C=CN(C(N1)=O)[C@H]1[C@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

  • Exact Mass: 260.04676
  • Monoisotopic Mass: 260.04669266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 134Ų

Experimental Properties

  • PSA: 102.26
  • LogP: -1.48260
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